2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-2,3-dihydro-4(1H)-quinazolinone

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-1H-quinazolin-4-one
• InChI: InChI=1S/C19H22N2O3/c1-13-9-5-8-12-16(13)21-17(22)14-10-6-7-11-15(14)20-19(21,2)18(23-3)24-4/h5-12,18,20H,1-4H3
• InChI Key: YKIALWHOEBYENT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2C(=O)C3=CC=CC=C3NC2(C)C(OC)OC

Description

2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-2,3-dihydro-4(1H)-quinazolinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a member of the quinazolinone family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-2,3-dihydro-4(1H)-quinazolinone is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inducing apoptosis in cancer cells through the activation of caspase-3 and caspase-9. It has also been suggested that the compound inhibits the growth of cancer cells by disrupting the microtubule network.
Biochemical and Physiological Effects:
2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-2,3-dihydro-4(1H)-quinazolinone has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase. The compound has also been shown to inhibit the migration and invasion of cancer cells. Furthermore, it has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-2,3-dihydro-4(1H)-quinazolinone in lab experiments is its broad spectrum of biological activities. The compound has been shown to exhibit anticancer, antifungal, antibacterial, antiviral, and anti-inflammatory activities, making it a versatile tool for various scientific studies. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the study of 2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-2,3-dihydro-4(1H)-quinazolinone. One of the most promising directions is the development of novel anticancer drugs based on the structure of this compound. Further studies are needed to elucidate the mechanism of action of the compound and to optimize its pharmacological properties. Additionally, the compound can be further studied for its potential use as a fluorescent probe for the detection of other biomolecules in biological systems.

Synthesis Methods

The synthesis of 2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-2,3-dihydro-4(1H)-quinazolinone involves the reaction of 2-methyl-3-(2-methylphenyl)quinazolin-4(3H)-one with paraformaldehyde and methanol in the presence of a catalytic amount of p-toluenesulfonic acid. This reaction leads to the formation of the desired product with a yield of 75-80%. The chemical structure of the compound can be confirmed by various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

2-(dimethoxymethyl)-2-methyl-3-(2-methylphenyl)-2,3-dihydro-4(1H)-quinazolinone has been extensively studied for its potential applications in various fields of science. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been reported to have antifungal, antibacterial, and antiviral properties. Furthermore, it has been studied for its potential use as a fluorescent probe for the detection of nitric oxide in biological systems.